Cas no 101832-70-6 (1H-Indole,3-[[1-(2-propen-1-yl)-3-piperidinyl]methyl]-)

1H-Indole,3-[[1-(2-propen-1-yl)-3-piperidinyl]methyl]- structure
101832-70-6 structure
Product name:1H-Indole,3-[[1-(2-propen-1-yl)-3-piperidinyl]methyl]-
CAS No:101832-70-6
MF:C17H22N2
MW:254.36998
CID:207358
PubChem ID:59002

1H-Indole,3-[[1-(2-propen-1-yl)-3-piperidinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole,3-[[1-(2-propen-1-yl)-3-piperidinyl]methyl]-
    • 1H-Indole,3-[[1-(2-propenyl)-3-piperidinyl]methyl]- (9CI)
    • 3-[(1-prop-2-enylpiperidin-3-yl)methyl]-1H-indole
    • 3-((1-Allyl-3-piperidyl)methyl)indole
    • INDOLE, 3-((1-ALLYL-3-PIPERIDYL)METHYL)-
    • 1-Allyl-3-skatylpiperidine
    • DTXSID20906712
    • 101832-70-6
    • 3-{[1-(prop-2-en-1-yl)piperidin-3-yl]methyl}-1h-indole
    • Inchi: InChI=1S/C17H22N2/c1-2-9-19-10-5-6-14(13-19)11-15-12-18-17-8-4-3-7-16(15)17/h2-4,7-8,12,14,18H,1,5-6,9-11,13H2
    • InChI Key: BFEQJRWPEVFLHK-UHFFFAOYSA-N
    • SMILES: C=CCN1CCCC(CC2=CNC3=CC=CC=C23)C1

Computed Properties

  • Exact Mass: 253.17063
  • Monoisotopic Mass: 254.178299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 19
  • XLogP3: 3.9

Experimental Properties

  • Density: 1.071
  • Boiling Point: 404.4°Cat760mmHg
  • Flash Point: 198.4°C
  • Refractive Index: 1.604
  • PSA: 19.03
  • LogP: 3.54630

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